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Compound of Interest

Compound Name: KDM4C-IN-1

Cat. No.: B10854823 Get Quote

KDM4C-IN-1: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of KDM4C-IN-1, a potent and selective

inhibitor of the histone lysine demethylase KDM4C. This document details its chemical

structure, physicochemical properties, and biological activity. Furthermore, it outlines key

experimental protocols for its characterization and explores the signaling pathways it

modulates, offering a comprehensive resource for researchers in oncology, epigenetics, and

drug discovery.

Chemical Structure and Properties
KDM4C-IN-1 is a small molecule inhibitor targeting the Jumonji C (JmjC) domain-containing

histone demethylase KDM4C. Its chemical identity and key properties are summarized below.
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Property Value Reference

IUPAC Name

4-(4-methoxyphenyl)-1-methyl-

1,5-dihydro-4H-pyrazolo[3,4-

d]pyrimidin-4-one

[1][2]

SMILES
O=C(C1=NC(C2=CC=C(OC)C

=C2)=NN(C)C1=N3)N(C)C3=O
[1]

Molecular Formula C14H13N5O3 [2]

Molecular Weight 299.28 g/mol [2]

CAS Number 52348-60-4 [1]

Table 1: Chemical Identity of KDM4C-IN-1

Property Value Reference

Solubility Soluble in DMSO (≥ 3 mg/mL) [1]

Storage (Powder) 3 years at -20°C [1]

Storage (in Solvent)
6 months at -80°C; 1 month at

-20°C
[1]

Table 2: Physicochemical Properties of KDM4C-IN-1

Biological Activity and Inhibitory Profile
KDM4C-IN-1 is a highly potent inhibitor of KDM4C, an enzyme frequently overexpressed in

various cancers and implicated in tumorigenesis. Its inhibitory activity has been characterized

both in biochemical and cell-based assays.
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Target/Cell Line IC50 Assay Type Reference

KDM4C 8 nM Biochemical Assay [1][2]

HepG2 Cells 0.8 µM Cell Growth Inhibition [1][2]

A549 Cells 1.1 µM Cell Growth Inhibition [1][2]

Table 3: Inhibitory Activity of KDM4C-IN-1

Key Signaling Pathways Modulated by KDM4C
Inhibition
KDM4C plays a crucial role in regulating gene expression through the demethylation of histone

H3 at lysine 9 (H3K9) and lysine 36 (H3K36). Its inhibition by KDM4C-IN-1 can therefore

impact multiple downstream signaling pathways critical for cancer cell proliferation, survival,

and angiogenesis.
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KDM4C-IN-1 Inhibition Epigenetic Regulation

Downstream Signaling Pathways Cellular Outcomes

KDM4C-IN-1 KDM4C
Inhibits

H3K9me3 (Repressive Mark)
Demethylates

HIF1α/VEGFA PathwayRepresses

AKT/c-Myc PathwayRepresses

Wnt/β-catenin Pathway
Represses

p53 Pathway

Activates

↓ Angiogenesis

↓ Proliferation

↓ Tumorigenesis

↑ Apoptosis
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Start

Prepare Assay Buffer, KDM4C Enzyme,
Biotinylated H3K9me3 Peptide Substrate,

and KDM4C-IN-1 dilutions

Add KDM4C-IN-1 or DMSO (control)
to assay plate

Add KDM4C enzyme and incubate

Initiate reaction by adding
H3K9me3 substrate and co-factors

(α-ketoglutarate, Ascorbate, (NH4)2Fe(SO4)2)

Incubate at room temperature

Stop reaction with detection mix containing
Eu-W1024 labeled anti-H3K9me2 antibody

and XL665-conjugated streptavidin

Read plate on a TR-FRET compatible
plate reader (excitation at 320 nm,
emission at 615 nm and 665 nm)

Calculate IC50 values

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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